Cas no 942-85-8 (Benzenecarbodithioic acid, 4-methoxy-, ethyl ester)

Benzenecarbodithioic acid, 4-methoxy-, ethyl ester structure
942-85-8 structure
Product Name:Benzenecarbodithioic acid, 4-methoxy-, ethyl ester
CAS No:942-85-8
MF:C10H12OS2
MW:212.331680297852
CID:752347
PubChem ID:592193
Update Time:2025-04-19

Benzenecarbodithioic acid, 4-methoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenecarbodithioic acid, 4-methoxy-, ethyl ester
    • 4-Methoxydithiobenzoic acid ethyl ester
    • ethyl 4-methoxybenzenecarbodithioate
    • Ethyl 4-methoxybenzenecarbodithioate #
    • 942-85-8
    • p-Anisic acid, dithio-, ethyl ester
    • KCZXCBZHGXIJNO-UHFFFAOYSA-N
    • SCHEMBL10908525
    • DTXSID20343789
    • Inchi: 1S/C10H12OS2/c1-3-13-10(12)8-4-6-9(11-2)7-5-8/h4-7H,3H2,1-2H3
    • InChI Key: KCZXCBZHGXIJNO-UHFFFAOYSA-N
    • SMILES: S(CC)C(C1C=CC(=CC=1)OC)=S

Computed Properties

  • Exact Mass: 212.03295735g/mol
  • Monoisotopic Mass: 212.03295735g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 66.6Ų
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